Cas no 56431-67-5 (1-bromospiro2.5octane)

• Product Name: 1-bromospiro2.5octane
• CAS No: 56431-67-5
• MF: C₈H₁₃Br
• MW: 189.092821836472
• CID: 3533190
• PubChem ID: 85847567
• Update Time: 2025-05-22

1-bromospiro2.5octane Chemical and Physical Properties

Names and Identifiers

• SPIRO[2.5]OCTANE, 1-BROMO-
• 1-bromospiro2.5octane
• EN300-1085297
• 1-BROMOSPIRO[2.5]OCTANE
• 56431-67-5

• Inchi： 1S/C8H13Br/c9-7-6-8(7)4-2-1-3-5-8/h7H,1-6H2
• InChI Key： NOWLLYLVAPANJG-UHFFFAOYSA-N
• SMILES： BrC1CC21CCCCC2

Computed Properties

• Exact Mass: 188.02006g/mol
• Monoisotopic Mass: 188.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromospiro2.5octane

1-Bromospiro[2.5]octane (CAS 56431-67-5): A Versatile Spirocyclic Building Block for Organic Synthesis

The 1-bromospiro[2.5]octane (CAS 56431-67-5) represents a fascinating class of spirocyclic compounds that has gained significant attention in modern organic chemistry. This unique brominated spiroalkane serves as a valuable synthetic intermediate for constructing complex molecular architectures, particularly in pharmaceutical research and materials science. With its distinctive three-dimensional structure featuring a spiro junction at the 1-position, this compound offers exciting possibilities for creating novel molecular scaffolds.

Chemists are increasingly exploring spirocyclic compounds like 1-bromospiro[2.5]octane due to their ability to modulate molecular properties in drug discovery. Recent studies highlight how such spiro structures can improve pharmacokinetic parameters by controlling molecular shape and reducing conformational flexibility. The presence of the bromo substituent at the spiro carbon makes CAS 56431-67-5 particularly valuable for further functionalization through various cross-coupling reactions.

The synthesis of 1-bromospiro[2.5]octane typically involves cyclopropanation strategies or ring expansion methodologies. Researchers have developed optimized protocols for preparing this spirocyclic bromoalkane with high purity and yield, making it commercially available for various applications. Its molecular formula C8H13Br and molecular weight of 189.09 g/mol reflect its compact yet functional nature, while the spiro[2.5]octane framework contributes to its stability under many reaction conditions.

In pharmaceutical applications, 1-bromospiro[2.5]octane derivatives have shown promise in medicinal chemistry programs targeting CNS disorders. The constrained spiro geometry often leads to improved biological selectivity compared to flat aromatic systems. Many researchers are investigating how to leverage the spirocyclic bromo compound as a key fragment in drug design, especially for GPCR-targeted therapies where three-dimensional diversity is crucial.

Material scientists have also recognized the potential of CAS 56431-67-5 in creating novel polymers with unique mechanical properties. The spiro structure can introduce kinks in polymer chains, affecting crystallinity and thermal behavior. Some advanced studies explore its use in liquid crystal formulations and as a building block for organic electronic materials, where the bromo functionality enables further conjugation or polymerization.

The handling and storage of 1-bromospiro[2.5]octane require standard organic chemistry laboratory practices. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this brominated spiro compound. It should be stored in cool, dry conditions away from strong oxidizers, with most suppliers providing technical data sheets containing detailed safety information for CAS 56431-67-5.

Analytical characterization of 1-bromospiro[2.5]octane typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. The distinctive NMR pattern resulting from the spiro[2.5]octane framework serves as a valuable fingerprint for quality control. Many research papers describe these analytical methods in detail, helping users verify the identity and purity of their spirocyclic bromoalkane samples.

Recent patent literature reveals growing interest in 1-bromospiro[2.5]octane derivatives across multiple industries. Several applications describe its use in creating novel agrochemicals with improved environmental profiles, taking advantage of the spiro structure's metabolic stability. Other innovations utilize CAS 56431-67-5 as a precursor for advanced materials in optoelectronic devices.

The commercial availability of 1-bromospiro[2.5]octane has expanded significantly in recent years, with multiple specialty chemical suppliers now offering this spirocyclic building block in various quantities. Pricing typically reflects its synthetic complexity and the growing demand from pharmaceutical and materials science researchers working with spiro compounds.

Future research directions for 1-bromospiro[2.5]octane include exploring its potential in asymmetric synthesis and investigating new catalytic methods for its functionalization. The compound's unique geometry makes it an interesting candidate for developing new spirocyclic catalysts or ligands. As the field of three-dimensional fragment-based drug discovery expands, CAS 56431-67-5 will likely play an increasingly important role in medicinal chemistry.

Environmental considerations for 1-bromospiro[2.5]octane are generally favorable compared to many other brominated compounds. The spiro structure tends to confer greater stability against environmental degradation while maintaining acceptable biodegradability profiles. Researchers continue to study the ecological impact of spirocyclic bromoalkanes as their applications expand.

For synthetic chemists considering 1-bromospiro[2.5]octane for their projects, several key references provide detailed experimental procedures. The compound's reactivity has been well-documented in contexts ranging from nucleophilic substitutions to transition-metal-catalyzed couplings. Its behavior in radical reactions has also attracted attention, as the spiro geometry can influence radical stability and reaction pathways.

In summary, 1-bromospiro[2.5]octane (CAS 56431-67-5) represents a valuable and versatile spirocyclic compound with growing importance across multiple scientific disciplines. Its unique structural features, combined with the synthetic handle provided by the bromo substituent, make it an attractive building block for researchers developing new molecules with tailored properties. As interest in three-dimensional molecular architectures continues to rise, this spiro[2.5]octane derivative will undoubtedly remain an important tool in the chemist's toolbox.